Cas no 1807064-70-5 (Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate)

• Product Name: Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate
• CAS No: 1807064-70-5
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4807806
• Update Time: 2025-11-05

Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-15-8-6(7(11)12)5(9(14)16-2)4(10)3-13-8/h3,7H,1-2H3
• InChI Key： WUXSXCZEYPMPJK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(F)F)=C1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate

Recent Advances in the Application of Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS: 1807064-70-5) in Chemical Biology and Pharmaceutical Research

Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS: 1807064-70-5) is a pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of chloro, difluoromethyl, and methoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of agrochemicals and medicinal chemistry.

One of the key areas of interest is the compound's role as a building block for the synthesis of fungicides and herbicides. Researchers have demonstrated that modifications to the pyridine core can lead to compounds with enhanced activity against plant pathogens. For instance, a 2023 study published in the Journal of Agricultural and Food Chemistry highlighted the efficacy of derivatives of Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate in inhibiting the growth of Botrytis cinerea, a common fungal pathogen affecting crops. The study reported a significant reduction in fungal biomass when treated with these derivatives, suggesting their potential as next-generation agrochemicals.

In the realm of medicinal chemistry, this compound has been investigated for its potential as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers, and the difluoromethyl group in Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate provides a strategic handle for further functionalization. A recent preprint on bioRxiv detailed the use of this compound in the development of selective inhibitors for the epidermal growth factor receptor (EGFR), a well-known oncogenic driver. The researchers utilized a multi-step synthetic route to incorporate the pyridine moiety into a larger scaffold, resulting in compounds with nanomolar potency against EGFR mutants.

Another notable application is in the field of chemical biology, where Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate has been employed as a probe to study enzyme mechanisms. The difluoromethyl group can act as a mimic for methyl groups in enzymatic reactions, allowing researchers to investigate the steric and electronic effects of fluorination. A 2022 study in ACS Chemical Biology utilized this compound to probe the active site of a methyltransferase enzyme, revealing insights into the enzyme's substrate specificity and catalytic mechanism. The findings have implications for the design of enzyme inhibitors targeting epigenetic regulation.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate derivatives. Recent patents filed by major pharmaceutical companies indicate ongoing efforts to improve the yield and purity of this compound, as well as to explore its applications in other therapeutic areas. For example, a 2023 patent application by Bayer AG disclosed novel synthetic routes that reduce the number of steps and improve the overall efficiency of production.

In conclusion, Methyl 5-chloro-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS: 1807064-70-5) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in agrochemical and medicinal applications make it a compound of significant interest. Future research is expected to further elucidate its mechanisms of action and expand its utility in drug discovery and development.